![molecular formula C17H14F3N5O3S B2738145 5-methyl-N-(4-sulfamoylphenyl)-1-(3-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 878734-62-4](/img/structure/B2738145.png)
5-methyl-N-(4-sulfamoylphenyl)-1-(3-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-methyl-N-(4-sulfamoylphenyl)-1-(3-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H14F3N5O3S and its molecular weight is 425.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Modification
Research on compounds structurally related to 5-methyl-N-(4-sulfamoylphenyl)-1-(3-(trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxamide highlights the chemical synthesis and modification potential of these molecules. Studies have shown that the heating of substituted 5-amino-1-phenyl-1,2,3-triazoles can afford acetyl derivatives, leading to rearrangements and the formation of different isomeric structures (Sutherland & Tennant, 1971). Moreover, the synthesis of v-triazolo[4,5-d]pyrimidines from 1,2,3-triazole derivatives demonstrates the flexibility of these compounds in generating diverse chemical structures with potential biological activities (Albert & Taguchi, 1972).
Structural Analysis and Rearrangements
Detailed structural analysis has been conducted on compounds related to this compound, providing insights into their molecular rearrangements. For instance, the crystal structure analysis of phenyl-triazolo-triazine derivatives offers evidence for Dimroth rearrangement processes, shedding light on the chemical behavior and stability of these compounds under various conditions (L'abbé et al., 2010).
Pharmacological Potential
The structural motif of this compound is indicative of potential pharmacological applications. Research into similar compounds has unveiled their ability to inhibit key enzymes or receptors, suggesting the possibility of these compounds serving as leads for the development of new therapeutic agents. For example, the synthesis of isoxazole-containing sulfonamides has demonstrated potent inhibitory properties against carbonic anhydrase II and VII, highlighting the therapeutic potential of these molecules in treating conditions like glaucoma and neuropathic pain (Altug et al., 2017).
Antimicrobial Activities
Compounds structurally related to this compound have been explored for their antimicrobial properties. The synthesis and evaluation of a series of 1,4-disubstituted 1,2,3-triazole derivatives have shown promising results as potential antimicrobial agents, demonstrating the broad application spectrum of these chemical structures in addressing infectious diseases (Jadhav et al., 2017).
properties
IUPAC Name |
5-methyl-N-(4-sulfamoylphenyl)-1-[3-(trifluoromethyl)phenyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F3N5O3S/c1-10-15(16(26)22-12-5-7-14(8-6-12)29(21,27)28)23-24-25(10)13-4-2-3-11(9-13)17(18,19)20/h2-9H,1H3,(H,22,26)(H2,21,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGKSZVBLLGASJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC=CC(=C2)C(F)(F)F)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F3N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.